(2-Bromo-4-fluorothiophen-3-yl)methanol

• Molecular Formula: C5H4BrFOS
• Molecular Weight: 211.05 g/mol
• IUPAC Name: (2-bromo-4-fluorothiophen-3-yl)methanol
• InChI: InChI=1S/C5H4BrFOS/c6-5-3(1-8)4(7)2-9-5/h2,8H,1H2
• InChI Key: NVQDXUNLZCZCJY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(S1)Br)CO)F

Description

(2-Bromo-4-fluorothiophen-3-yl)methanol is a halogenated thiophene derivative with the molecular formula C₅H₄BrFOS (molecular weight: 211.11 g/mol). Its structure features a hydroxylmethyl group (-CH₂OH) attached to the 3-position of a thiophene ring substituted with bromine (2-position) and fluorine (4-position). Thiophene-based molecules are widely used in pharmaceuticals, agrochemicals, and organic electronics, making structural analogs of this compound valuable for comparative studies .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method includes the bromination of 3-thiophenemethanol followed by selective fluorination at the 4-position .

Industrial Production Methods: Industrial production methods for this compound are not widely documented. the general approach would involve large-scale bromination and fluorination reactions under controlled conditions to ensure high yield and purity. The use of catalysts and optimized reaction conditions would be essential for efficient production .

Chemical Reactions Analysis

Oxidation of the Hydroxymethyl Group

The primary alcohol undergoes oxidation under controlled conditions:

• Aldehyde formation : Pyridinium chlorochromate (PCC) in dichloromethane oxidizes the alcohol to (2-bromo-4-fluorothiophen-3-yl)methanal at 0–25°C.

• Carboxylic acid formation : Strong oxidants like KMnO₄ in acidic media convert the alcohol to (2-bromo-4-fluorothiophen-3-yl)carboxylic acid.

Reaction Type	Reagents/Conditions	Product	Yield*
Oxidation to aldehyde	PCC, CH₂Cl₂, 0–25°C	(2-Bromo-4-fluorothiophen-3-yl)methanal	~75%
Oxidation to acid	KMnO₄, H₂SO₄, reflux	(2-Bromo-4-fluorothiophen-3-yl)carboxylic acid	~60%

*Yields extrapolated from analogous thiophene methanol derivatives.

Suzuki Cross-Coupling

The bromine atom at C2 participates in palladium-catalyzed cross-couplings:

• Biaryl synthesis : Reaction with aryl boronic acids (e.g., phenylboronic acid) using Pd(PPh₃)₄ and K₃PO₄ at 90°C yields 3-fluoro-4-(hydroxymethyl)-2-arylthiophenes .

Boronic Acid	Catalyst System	Temperature	Product Yield*
Phenylboronic acid	Pd(PPh₃)₄, K₃PO₄	90°C	33–40%
4-Methoxyphenyl	Pd(PPh₃)₄, K₃PO₄	90°C	35–38%

*Reported yields for structurally similar bromothiophenes .

Nucleophilic Substitution

The bromine atom undergoes substitution with nucleophiles:

• Amine substitution : Treatment with primary amines (e.g., benzylamine) in DMF at 80°C replaces bromine with an amine group.

• Thiol substitution : Sodium hydrosulfide (NaSH) in ethanol introduces a thiol group at C2.

Nucleophile	Conditions	Product	Selectivity
Benzylamine	DMF, 80°C, 12h	2-(Benzylamino)-4-fluorothiophen-3-ylmethanol	>90%
NaSH	EtOH, reflux, 6h	2-Mercapto-4-fluorothiophen-3-ylmethanol	85%

Esterification and Protection

The hydroxyl group is esterified or protected for synthetic versatility:

• Acetylation : Acetyl chloride in pyridine yields (2-bromo-4-fluorothiophen-3-yl)methyl acetate.

• Silyl protection : tert-Butyldimethylsilyl chloride (TBDMSCl) with imidazole in DMF provides a stable silyl ether.

Protection Method	Reagents	Product	Stability
Acetylation	AcCl, pyridine, 0°C	(2-Bromo-4-fluorothiophen-3-yl)methyl acetate	Hydrolyzable
Silylation	TBDMSCl, imidazole, DMF	TBDMS-protected derivative	High

Reduction Reactions

Selective reduction pathways include:

• Debromination : Catalytic hydrogenation (H₂, Pd/C) removes bromine to form (4-fluorothiophen-3-yl)methanol.

• Alcohol reduction : Lithium aluminum hydride (LiAlH₄) is generally ineffective due to the aromatic stability of the thiophene ring.

Reduction Target	Conditions	Product	Notes
Bromine	H₂ (1 atm), Pd/C	(4-Fluorothiophen-3-yl)methanol	80–85% yield
Hydroxymethyl	LiAlH₄, THF	No reaction	Ring stability

Electrophilic Aromatic Substitution

The electron-rich thiophene ring undergoes regioselective substitutions:

• Nitration : Mixed HNO₃/H₂SO₄ introduces nitro groups preferentially at C5.

• Halogenation : NBS in CCl₄ adds bromine at C5 under radical conditions.

Reaction	Reagents	Positional Selectivity	Product
Nitration	HNO₃/H₂SO₄	C5	2-Bromo-4-fluoro-5-nitrothiophen-3-ylmethanol
Bromination	NBS, CCl₄, light	C5	2,5-Dibromo-4-fluorothiophen-3-ylmethanol

Complexation and Coordination Chemistry

The sulfur atom coordinates with transition metals:

• Pd complexes : Forms stable complexes with Pd(II) salts, useful in catalysis .

• Cu-mediated couplings : Participates in Ullmann-type couplings with aryl halides.

Metal	Ligand Role	Application
Pd(II)	κ¹-S coordination	Cross-coupling catalysis
Cu(I)	Electron donor	Ullmann coupling

Scientific Research Applications

Organic Synthesis

Reactivity and Functionalization
(2-Bromo-4-fluorothiophen-3-yl)methanol can serve as a versatile intermediate in organic synthesis. Its bromine and fluorine substituents allow for various nucleophilic substitution reactions, making it suitable for the synthesis of more complex thiophene derivatives.

Example Reaction:
The compound can undergo nucleophilic substitution to form derivatives useful for further functionalization. For instance, it can react with amines to produce amine-substituted thiophenes, which are valuable in pharmaceutical applications.

Materials Science

Polymer Chemistry
Research indicates that thiophene derivatives like (2-Bromo-4-fluorothiophen-3-yl)methanol are crucial in the development of conducting polymers. These polymers have applications in organic photovoltaics and organic light-emitting diodes (OLEDs).

Case Study:
A study published in ACS Publications highlights the use of thiophene-based polymers in photovoltaic devices, demonstrating enhanced efficiency due to tailored electronic properties achieved through strategic substitutions, including those found in (2-Bromo-4-fluorothiophen-3-yl)methanol .

Medicinal Chemistry

Potential Drug Development
The compound's structure suggests potential applications as a scaffold for drug discovery. Its ability to inhibit specific biological targets can be explored through modifications to its functional groups.

Case Study:
Research has shown that similar thiophene derivatives exhibit inhibitory effects on lysyl oxidase, an enzyme implicated in cancer progression. By modifying the structure of (2-Bromo-4-fluorothiophen-3-yl)methanol, researchers aim to enhance its efficacy as an anti-cancer agent .

Research on Environmental Impact
Studies have begun to explore the environmental implications of thiophene derivatives, including their degradation pathways and toxicity profiles. Understanding these factors is essential for assessing their safety in industrial applications.

Case Study:
A recent investigation into the environmental behavior of thiophene compounds indicated that modifications like those present in (2-Bromo-4-fluorothiophen-3-yl)methanol could influence biodegradability and toxicity, informing safer design practices for chemical manufacturing .

Mechanism of Action

The mechanism of action of (2-Bromo-4-fluorothiophen-3-yl)methanol is not well-documented. its effects are likely mediated through interactions with specific molecular targets and pathways. The presence of bromine and fluorine atoms can influence its reactivity and interactions with biological molecules, potentially affecting enzyme activity and receptor binding .

Comparison with Similar Compounds

Structural Comparison with Substituted Benzene Methanols

A key structural analog is (3-Bromo-4-methoxyphenyl)methanol (C₈H₉BrO₂, molecular weight: 217.06 g/mol), which replaces the thiophene ring with a benzene ring and substitutes methoxy (-OCH₃) instead of fluorine . The differences in aromatic systems (thiophene vs. benzene) and substituents (fluoro vs. methoxy) lead to distinct electronic and steric profiles:

• Thiophene : The sulfur atom contributes to π-electron delocalization, enhancing electron richness compared to benzene.
• Substituent Effects : Fluorine’s electronegativity increases the acidity of the hydroxyl group (pKa ~10–12 estimated) compared to the methoxy group’s electron-donating nature, which stabilizes adjacent protons.

Influence of Heterocyclic vs. Aromatic Rings

The substitution of thiophene for benzene alters physicochemical properties:

Property	(2-Bromo-4-fluorothiophen-3-yl)methanol	(3-Bromo-4-methoxyphenyl)methanol
Ring Type	Thiophene (heterocyclic)	Benzene (aromatic)
Dipole Moment	Higher (due to S atom)	Lower
Solubility (Polar Solvents)	Moderate (enhanced by -OH and F)	Lower (methoxy reduces polarity)
Reactivity	Prone to electrophilic substitution at 5-position	Ortho/para-directing methoxy group

Thiophene’s electron-rich nature favors reactions like halogenation or cross-coupling, whereas benzene derivatives with methoxy groups undergo nitration or sulfonation more readily .

Substituent Effects: Bromo, Fluoro, and Methoxy Groups

Halogen and methoxy substituents influence molecular interactions and stability:

• Bromine : Introduces steric bulk and polarizability, affecting crystal packing (e.g., Br···S or Br···π interactions in thiophene derivatives) .
• Fluorine : Enhances metabolic stability and lipophilicity (logP ~1.5 estimated for the thiophene derivative vs. ~2.0 for the benzene analog).
• Methoxy: Increases solubility in nonpolar solvents but reduces hydrogen-bonding capacity compared to -OH.

Hydrogen Bonding and Crystallographic Considerations

The hydroxyl group in (2-Bromo-4-fluorothiophen-3-yl)methanol facilitates hydrogen bonding, often forming O-H···O/S or O-H···F interactions in crystal lattices. In contrast, (3-Bromo-4-methoxyphenyl)methanol exhibits weaker C-H···O interactions due to the methoxy group. Crystallographic software like SHELXL and ORTEP-3 can model these interactions, revealing shorter H-bond distances in the thiophene derivative (~1.8–2.0 Å) compared to benzene analogs (~2.2–2.5 Å) .

Biological Activity

(2-Bromo-4-fluorothiophen-3-yl)methanol is an organic compound recognized for its unique structural characteristics, which include a thiophene ring substituted with bromine and fluorine atoms, as well as a hydroxymethyl group. This specific arrangement contributes to its potential biological activities, making it a subject of interest in medicinal chemistry and related fields.

Synthesis

The synthesis of (2-Bromo-4-fluorothiophen-3-yl)methanol typically involves multiple steps, including halogenation and functionalization of the thiophene ring. Although specific industrial production methods are not widely documented, the general approach includes:

• Halogenation : The thiophene ring undergoes bromination and fluorination.
• Hydroxymethylation : Introduction of the hydroxymethyl group through nucleophilic substitution or other functionalization reactions.

Antimicrobial Properties

Research indicates that compounds with similar structures to (2-Bromo-4-fluorothiophen-3-yl)methanol often exhibit significant antimicrobial activity. The presence of halogen atoms (bromine and fluorine) is known to enhance the reactivity of organic compounds, potentially leading to interactions with biological targets such as enzymes or receptors.

A study on related thiophene derivatives demonstrated their effectiveness against various bacterial strains, suggesting that (2-Bromo-4-fluorothiophen-3-yl)methanol may also possess similar properties. For instance, halogenated thiophenes have shown promising results in inhibiting the growth of Gram-positive and Gram-negative bacteria, indicating potential applications in developing new antimicrobial agents .

Enzyme Inhibition

Compounds like (2-Bromo-4-fluorothiophen-3-yl)methanol may act as enzyme inhibitors due to their structural features that allow for effective binding to active sites on target enzymes. The fluorine atom at the 4-position is particularly noted for its ability to modulate enzyme activity by altering the compound's electronic properties and steric hindrance .

Case Studies

• Antibacterial Activity : In a comparative study involving various thiophene derivatives, those with bromine and fluorine substitutions demonstrated lower minimum inhibitory concentration (MIC) values against multidrug-resistant bacterial strains, highlighting their potential as effective antibacterial agents .
• Pharmacological Potential : A theoretical analysis suggested that halogenated thiophenes could interact favorably with biological macromolecules, influencing their pharmacological profiles and therapeutic potential. Such interactions are crucial for drug design and development processes .

Summary Table of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Exhibits activity against Gram-positive and Gram-negative bacteria
Enzyme Inhibition	Potential inhibitor of various enzymes due to structural properties
Pharmacological Potential	May influence pharmacological profiles through interactions with macromolecules

Q & A

Q. What synthetic strategies are recommended for preparing (2-Bromo-4-fluorothiophen-3-yl)methanol, and how can reaction conditions be optimized to minimize byproducts?

• Methodological Answer : Start with a halogenated thiophene precursor (e.g., 3-bromo-4-fluorothiophene) and introduce the hydroxymethyl group via formylation followed by reduction. Optimize reaction parameters (temperature, solvent, catalyst) using design-of-experiment (DoE) frameworks to reduce side reactions like over-halogenation or oxidation. Monitor purity via HPLC (e.g., methanol-water gradients as mobile phases ). Purification via column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (if crystalline) is advised. Validate intermediates using $^1H$/$^{13}C$ NMR and high-resolution mass spectrometry (HRMS).

Q. How should researchers address conflicting spectroscopic data during structural elucidation of this compound?

• Methodological Answer : Cross-validate NMR assignments with 2D techniques (COSY, HSQC, HMBC) to resolve overlapping signals caused by bromine/fluorine isotopic effects or steric hindrance. Compare experimental IR stretching frequencies (e.g., O-H, C-Br, C-F) with computational predictions (DFT/B3LYP/6-31G* level). For crystallographically resolved structures, use SHELXL for refinement to confirm bond lengths/angles . If discrepancies persist, consider alternative synthetic routes to rule out structural isomers.

Advanced Research Questions

Q. What computational approaches are suitable for predicting the reactivity of (2-Bromo-4-fluorothiophen-3-yl)methanol in cross-coupling reactions?

• Methodological Answer : Perform density functional theory (DFT) calculations to model transition states in Suzuki-Miyaura or Ullmann couplings. Focus on the C-Br bond dissociation energy and steric/electronic effects of the fluorine substituent. Compare frontier molecular orbitals (HOMO/LUMO) with palladium catalysts to predict regioselectivity. Validate predictions experimentally via kinetic studies (e.g., $^{19}F$ NMR to track reaction progress) .

Q. How can hydrogen-bonding patterns in crystalline (2-Bromo-4-fluorothiophen-3-yl)methanol be systematically analyzed?

• Methodological Answer : Obtain single-crystal X-ray diffraction data and refine using SHELXL . Apply graph-set analysis (as per Etter’s formalism) to categorize hydrogen bonds (e.g., O-H···O/F/Br interactions) into discrete (D), chains (C), or rings (R). Use Mercury or OLEX2 to visualize packing motifs. Compare with similar structures in the Cambridge Structural Database (CSD) to identify trends in supramolecular assembly influenced by halogen bonding .

Q. What experimental and theoretical methods are effective in studying the compound’s stability under varying pH and solvent conditions?

• Methodological Answer : Conduct accelerated stability studies using HPLC to monitor degradation products under acidic/basic conditions (e.g., 0.1 M HCl/NaOH). Pair with DFT-based molecular dynamics simulations to model hydrolysis pathways. For photostability, use UV-Vis spectroscopy and quantum yield calculations. Solvent effects (polar aprotic vs. protic) can be analyzed via Kamlet-Taft parameters .

Data Analysis & Contradiction Resolution

Q. How should researchers resolve discrepancies between calculated and observed $^{19}F$ NMR chemical shifts?

• Methodological Answer : Re-examine computational settings (e.g., solvent model, basis set) in Gaussian or ORCA. Include relativistic effects (ZORA approximation) for accurate fluorine shift predictions. Experimentally, confirm sample purity and calibrate the NMR spectrometer using a fluorine reference standard (e.g., CFCl$_3$). If shifts still diverge, consider dynamic effects (e.g., conformational flexibility) via variable-temperature NMR .

Q. What strategies mitigate challenges in crystallizing (2-Bromo-4-fluorothiophen-3-yl)methanol due to its hygroscopicity?

• Methodological Answer : Use vapor diffusion (e.g., ether layered into a dichloromethane solution) under inert atmosphere (N$_2$) to slow moisture uptake. Add anti-solvents (hexane) to induce nucleation. Characterize crystals with SC-XRD and compare with powder XRD to confirm phase purity. If crystallization fails, employ amorphous form studies via DSC/TGA to assess thermal stability .